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Compound of Interest

Compound Name: 6-Bromo-4-fluoroindolin-2-one

Cat. No.: B1292659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Bromo-4-fluoroindolin-2-one, a

halogenated indolin-2-one derivative of interest in medicinal chemistry and drug discovery. The

indolin-2-one scaffold is a well-established pharmacophore, forming the core of numerous

kinase inhibitors. This document details the physicochemical properties, a proposed synthetic

route, and the predicted biological activity of 6-Bromo-4-fluoroindolin-2-one, drawing

parallels with structurally related compounds with known therapeutic applications. All

quantitative data is presented in structured tables, and a detailed experimental protocol for its

synthesis is provided. A proposed signaling pathway that this class of compounds may inhibit is

also visualized.

Physicochemical Properties
The fundamental physicochemical properties of 6-Bromo-4-fluoroindolin-2-one are

summarized in the table below. These properties are crucial for its handling, formulation, and in

silico modeling.
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Property Value Source

Molecular Weight 230.03 g/mol [1]

Chemical Formula C₈H₅BrFNO [1]

CAS Number 1000341-00-3 [1]

Appearance
Off-white to light brown solid

(Predicted)
[2]

Boiling Point
315.1±22.0 °C (Predicted for

indole precursor)
[2]

Density
1.750±0.06 g/cm³ (Predicted

for indole precursor)
[2]

pKa
15.47±0.30 (Predicted for

indole precursor)
[2]

Storage Temperature
2-8°C, under inert gas (e.g.,

Argon)
[2]

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis for 6-Bromo-4-fluoroindolin-2-one is not readily available

in the public domain. However, a plausible synthetic route can be proposed based on the

known synthesis of its immediate precursor, 6-Bromo-4-fluoro-1H-indole, followed by a

standard oxidation method.

Proposed Synthesis Workflow
The proposed synthesis is a two-stage process, starting from commercially available 4-bromo-

2-fluoro-6-nitrotoluene. The first stage involves the formation of the indole ring, and the second

stage is the oxidation of the indole to the desired indolin-2-one.
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Stage 1: Indole Formation
Stage 2: Oxidation

4-Bromo-2-fluoro-6-nitrotoluene Intermediate Enamine

N,N-Dimethylformamide
diisopropyl acetal, TEA, DMF

130 °C, 2h 6-Bromo-4-fluoro-1H-indole

Iron powder, Silica
Toluene, Acetic Acid

100 °C, 30 min 6-Bromo-4-fluoroindolin-2-one

N-Bromosuccinimide (NBS)
t-BuOH, H2O
(Proposed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scirp.org [scirp.org]

2. 6-BROMO-4-FLUORO INDOLE CAS#: 885520-59-2 [m.chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: 6-Bromo-4-fluoroindolin-2-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292659#6-bromo-4-fluoroindolin-2-one-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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